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Introduction to 2-Amino-6-bromopyridine

2-Amino-6-bromopyridine is a brominated pyridine derivative characterized by the presence of both an

amino group and a bromine atom on the pyridine ring. This structure makes it a valuable intermediate in

organic synthesis [1]. The amino group can act as a hydrogen bond donor and acceptor, while the bromine

atom is a reactive site for metal-catalyzed cross-coupling reactions, allowing for the construction of more

complex molecules [2].

Table 1: Physicochemical Properties of 2-Amino-6-bromopyridine [1]

Property Value

CAS Number 19798-81-3

Molecular Formula C₅H₅BrN₂

Molecular Weight 173.01 g/mol

Purity ≥ 98% (HPLC)

Melting Point 88-91 °C
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Property Value

Appearance Off-white to yellowish or light brown solid

Storage 0-8 °C, protect from light

Synthetic Protocol

The following protocol is adapted from a patented method for the preparation of aminopyridine bromide

compounds [3]. This one-pot synthesis offers advantages in yield and purity.

Synthesis of 2-Amino-6-bromopyridine via Hypobromite Reaction

The following diagram illustrates the one-pot synthesis workflow for 2-Amino-6-bromopyridine,

highlighting the reaction, workup, and purification stages:
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Start: Picolinamide
Raw Material

Step 1: Dissolution
(Solvent: Water/Chloroform)

Charge Reactor

Step 2: Add Alkali & Bromine
(Form Hypobromite In-Situ)

Cool to 0-5°C

Step 3: Hofmann Degradation
(Heat to 60-70°C)

Stir 30-60 min

Step 4: Cooling & Filtration
(Collect Crude Solid)

Cool to Room Temp

Step 5: Purification
(Recrystallization)

Wash with Cold Water

Final Product:
2-Amino-6-bromopyridine

Dry

Click to download full resolution via product page

Reagents and Materials [3]
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Reagent/Material Specification / Notes

Picolinamide Starting material.

Sodium Hydroxide (NaOH) or Potassium
Hydroxide (KOH)

Alkali source. Molar ratio to picolinamide is 2.5-

4.5:1.

Bromine (Br₂) Brominating agent. Molar ratio to picolinamide is

1.5-2.5:1.

Solvent System Mixed solvent of water and dichloromethane or

chloroform.

Recrystallization Solvent n-Hexane, petroleum ether, or a mixture of

solvents.

Step-by-Step Procedure [3]

Reaction Mixture Preparation: Charge picolinamide into a reaction flask. Add a mixed solvent of
water and dichloromethane (or chloroform).

Hypobromite Formation: Cool the mixture to 0-5°C. Under vigorous stirring, sequentially add an
aqueous alkali solution (sodium or potassium hydroxide) and then liquid bromine. Maintain the

temperature below 5°C and stir for 30-60 minutes to allow for the formation of the hypobromite
intermediate.

Hofmann Degradation: Gradually warm the reaction mixture to 60-70°C and maintain this
temperature for 2-4 hours to facilitate the rearrangement and degradation reaction.

Crude Product Isolation: After the reaction is complete, cool the mixture to room temperature. Filter
the resulting solid and wash thoroughly with cold water to remove water-soluble impurities.

Purification: Dissolve the crude solid in a suitable hot solvent (like n-hexane) and perform a hot
filtration to remove any insoluble residues. Allow the filtrate to cool slowly to room temperature or

below to crystallize the product. Collect the pure crystals via filtration and dry under vacuum.

Table 2: Key Reaction Parameters and Controls [3]

Parameter Condition Purpose / Note

Reaction Type One-pot Simplifies process and improves
yield.
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Parameter Condition Purpose / Note

Key Reaction Hofmann Degradation Converts amide to amine with one
less carbon atom.

Temperature Control 0-5°C (step 2); 60-70°C
(step 3)

Controls hypobromite formation and
degradation rate.

Molar Ratio
(Picolinamide:Alkali:Br₂)

1 : 2.5-4.5 : 1.5-2.5 Ensures complete reaction.

Work-up Cooling, Filtration,
Washing

Isolates crude product.

Purification Recrystallization Ensures high purity of the final
product.

Applications and Outlook

2-Amino-6-bromopyridine is a versatile synthetic intermediate. Its primary value lies in its functional

groups, which allow for diverse chemical transformations.

Agrochemical Research: While explicitly mentioned as being used in the formulation of agrochemicals to

develop effective pesticides and herbicides [1], its specific role is not detailed. Its utility likely stems from its

function as a key building block for constructing more complex molecules that possess biological activity.

Versatile Chemical Building Block: The true potential of 2-amino-6-bromopyridine in both

pharmaceutical and agrochemical research lies in its reactivity:

Cross-Coupling Reactions: The bromine atom is an excellent handle for metal-catalyzed cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the attachment of various aryl,

heteroaryl, and amine substituents [2].
Functional Group Manipulation: The amino group can be functionalized, and the pyridine ring itself

can be further elaborated. A closely related compound, Methyl 2-amino-6-bromopyridine-3-
carboxylate, which contains an additional ester group, demonstrates this principle. Its ester group

offers flexibility for hydrolysis or transesterification, further expanding the scope of accessible
compounds [2].
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Biological Activity: Beyond its use as a simple intermediate, 2-Amino-6-bromopyridine has been

identified as a ligand for the PqsR receptor (a key regulator in quorum sensing for Pseudomonas

aeruginosa) with a reported Kd of 6.8 µM, showing weak antagonistic activity [4]. This suggests potential

for developing anti-infective agents, which could include applications in crop protection against bacterial

diseases.

Safety and Handling

General Handling: Handle with care, using appropriate personal protective equipment (PPE) including

gloves and safety glasses. Avoid inhalation of dust and contact with skin or eyes [1].

Storage: Store at 0-8°C and protect from light to maintain stability [1] [4].

Conclusion

2-Amino-6-bromopyridine is a synthetically accessible and highly useful intermediate. The provided one-

pot synthesis protocol offers a reliable method for its preparation. Its primary strength lies in its role as a

building block for the synthesis of more complex molecules. The documented biological activity of its core

structure and its mentioned use in agrochemical research suggest that it holds promise for the development of

new active ingredients, though more specific examples in this field would be needed for a comprehensive

application note.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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